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Compound of Interest

Compound Name: DL -beta-Phenylalanine

Cat. No.: B146209

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of
DL-beta-Phenylalanine. The information is compiled from various scientific sources to support
research, development, and formulation activities. This document details key thermodynamic
parameters, the experimental methodologies used for their determination, and relevant
biological pathways.

Core Thermochemical Data

The following tables summarize the available quantitative thermochemical data for DL-beta-
Phenylalanine and its alpha-isomer, DL-Phenylalanine, for comparative purposes. It is
important to note that comprehensive experimental thermochemical data specifically for DL-
beta-Phenylalanine is limited in the public domain. Much of the available detailed data
pertains to the alpha-isomer.

Table 1: General and Physical Properties
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Value for DL-beta-

Value for DL-alpha-

Property . . Reference(s)
Phenylalanine Phenylalanine
Molecular Formula CoH11NO:2 CoH11NO2 [1112]
Molecular Weight 165.19 g/mol 165.19 g/mol [1][2]
CAS Number 614-19-7 150-30-1 [1][2]
White ) )
_ o _ White crystalline
Physical Description powder/crystalline [11[3]
) platelets, odorless
solid
_ _ 266-267 °C
Melting Point 222 °C (decomposes) [11[4115]
(decomposes)
Table 2: Thermodynamic Properties
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Value for DL-alpha-

Property . Method Reference(s)
Phenylalanine

Standard Enthalpy of )

i Combustion
Combustion -4646.3 = 0.8 kd/mol ) [6]
. Calorimetry

(AcH°®solid)
Combustion

-4667.4 kJ/mol ) [6]
Calorimetry

-4653.00 + 2.50 -
Not Specified [7]

kJ/mol

Standard Enthalpy of From Combustion

] ] -460.60 + 2.60 kJ/mol
Formation (AfH°solid) Data
Constant Pressure
) 203.1 J/mol-K (at N
Heat Capacity Not Specified [6]
. 298.15 K)

(Cp,solid)

203.01 J/mol-K (at Temperature range 11 6]

298.15 K) to 305 K

Standard Molar

Entropy (S°solid,1 213.64 J/mol-K Not Specified [6]

bar)

Enthalpy of
Sublimation (AsubH)

154 + 0.8 kJ/mol (at
455 K)

Vapor Pressure

Measurement

[6]

Note: Comprehensive experimental thermochemical data specifically for DL-beta-
Phenylalanine is not readily available in the cited literature. The data for DL-alpha-
Phenylalanine is provided as a reference for a structurally similar compound.

Table 3: Solubility Data
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Solubility of DL-alpha-
Solvent . Reference(s)
Phenylalanine

Water Soluble [3]
Dilute Mineral Acid Soluble [3]
Dilute Alkali Hydroxide

] Soluble [3]
Solutions
Ethanol Slightly Soluble [3]

Experimental Protocols

The determination of the thermochemical properties listed above relies on precise calorimetric
and analytical techniques. Below are detailed descriptions of the general experimental
methodologies employed for these measurements.

Combustion Calorimetry for Enthalpy of Combustion

The standard enthalpy of combustion is determined using a bomb calorimeter.

Experimental Workflow: Bomb Calorimetry
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Sample Preparation

Weigh Sample (e.g., DL-Phenylalanine)

\ 4

Press into a Pellet

\ 4

Attach Fuse Wire

Bomb Assembly
\

Place Pellet in Bomb

\ 4

Add 1 mL of Water

\ 4

Seal the Bomb

A 4

Pressurize with Oxygen (e.g., 30 atm)

Calorimetric Measurement

Immerse Bomb in Water Bath

\ 4

Allow to Equilibrate

A 4

Ignite Sample

\ 4

Record Temperature Rise

Data Analysis
\

Apply Corrections (e.g., for fuse wire, nitric acid formation)

Y

Calculate Heat of Combustion

Click to download full resolution via product page
Caption: Workflow for determining the enthalpy of combustion using a bomb calorimeter.

Methodology:
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o Sample Preparation: A precisely weighed sample of the amino acid (typically around 1 gram)
is pressed into a pellet. A fuse wire of known length and material is attached to the
electrodes of the calorimeter bomb, with the wire in contact with the sample pellet.

e Bomb Assembly: A small amount of water (e.g., 1 mL) is placed in the bottom of the bomb to
ensure that any water formed during combustion is in the liquid state. The bomb is then
sealed and purged of air before being filled with high-purity oxygen to a pressure of
approximately 30 atmospheres.

o Calorimetric Measurement: The sealed bomb is submerged in a known quantity of water in
an insulated container (the calorimeter). The system is allowed to reach thermal equilibrium.
The sample is then ignited by passing an electric current through the fuse wire. The
temperature of the water bath is recorded at regular intervals before, during, and after
combustion until a stable final temperature is reached.

o Data Analysis: The heat capacity of the calorimeter system is determined by burning a
standard substance with a known heat of combustion, such as benzoic acid. The heat of
combustion of the sample is calculated from the observed temperature rise, after applying
corrections for the heat released by the combustion of the fuse wire and the formation of
nitric acid from any residual nitrogen in the bomb.

Differential Scanning Calorimetry (DSC) for Melting
Point and Heat Capacity

Differential Scanning Calorimetry is a thermoanalytical technique used to determine the melting
point, enthalpy of fusion, and heat capacity of a substance.

Experimental Workflow: Differential Scanning Calorimetry (DSC)
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Sample Preparation

Weigh Sample (mg scale) Prepare Empty Reference Pan

\

Seal in DSC Pan

DSC Measuyement

Place Sample and Reference Pans in DSC Cell

l

Apply Temperature Program (Heating/Cooling Rate)

l

Measure Differential Heat Flow

Data Analysis

Generate Thermogram (Heat Flow vs. Temperature)

:

Determine Melting Point (Peak Onset/Maximum) and Enthalpy of Fusion (Peak Area)

Click to download full resolution via product page

Caption: General workflow for Differential Scanning Calorimetry (DSC) analysis.

Methodology:
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o Sample Preparation: A small, accurately weighed sample of the amino acid is hermetically
sealed in an aluminum pan. An empty sealed pan is used as a reference.

o DSC Measurement: The sample and reference pans are placed in the DSC instrument's
furnace. The furnace is subjected to a controlled temperature program, typically a linear
heating rate. The instrument measures the difference in heat flow required to maintain the
sample and reference at the same temperature.

o Data Analysis: The output is a thermogram, a plot of differential heat flow versus
temperature. An endothermic peak indicates melting, with the onset or peak maximum
corresponding to the melting temperature. The area under the peak is proportional to the
enthalpy of fusion. For heat capacity measurements, the heat flow is measured over a range
of temperatures.

For thermally labile compounds like amino acids that may decompose before melting, Fast
Scanning Calorimetry (FSC) can be employed. FSC utilizes very high heating rates (e.g.,
>1000 K/s) to outrun the decomposition kinetics, allowing for the determination of the melting
temperature and enthalpy of fusion.

Solubility Measurement

The solubility of an amino acid in a given solvent is typically determined by the equilibrium
saturation method.

Methodology:

» Equilibration: An excess amount of the solid amino acid is added to the solvent in a sealed
container. The mixture is agitated at a constant temperature for a sufficient period to ensure
that equilibrium is reached.

o Separation: The saturated solution is carefully separated from the undissolved solid, usually
by filtration or centrifugation.

e Quantification: The concentration of the amino acid in the saturated solution is determined
using an appropriate analytical technique, such as gravimetric analysis (evaporation of the
solvent and weighing the residue), spectroscopy (e.g., UV-Vis absorbance), or
chromatography (e.g., HPLC).
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Biological Significance and Signaling Pathway

Phenylalanine is an essential amino acid and a precursor for the synthesis of several important
neurotransmitters. The L-isomer is the form primarily utilized in these biological pathways.

Neurotransmitter Synthesis Pathway

L-phenylalanine is converted to L-tyrosine by the enzyme phenylalanine hydroxylase. L-
tyrosine is then a key precursor in the catecholamine synthesis pathway, leading to the
production of dopamine, norepinephrine (noradrenaline), and epinephrine (adrenaline).

Signaling Pathway: Phenylalanine to Catecholamines
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henylalanine Hydroxylase

L-Tyrosine
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opamine B-Hydroxylase

Click to download full resolution via product page
Caption: Biosynthetic pathway of catecholamine neurotransmitters from L-phenylalanine.

These neurotransmitters are crucial for various physiological and cognitive functions, including
mood regulation, attention, and the "fight-or-flight" response. The role of D-phenylalanine and
beta-phenylalanine in these specific pathways is less defined, though D-phenylalanine is
thought to have analgesic properties.

Conclusion

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b146209?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This technical guide has summarized the key thermochemical properties of DL-beta-
Phenylalanine, with comparative data for its alpha-isomer due to the limited availability of
specific data for the beta form. Detailed experimental methodologies for determining these
properties have been outlined, providing a basis for understanding the origin and reliability of
the data. The inclusion of the primary biological pathway for phenylalanine highlights its
importance in neuroscience and drug development. For further in-depth analysis, it is
recommended to consult the original research articles cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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